Cas no 1216234-07-9 (5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride)

• Product Name: 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride
• CAS No: 1216234-07-9
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• MDL: MFCD12402641
• CID: 1088288
• PubChem ID: 18738888
• Update Time: 2025-11-01

5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethoxy-4-methylbenzene-1-sulfonyl chloride
• 5-chloro-2-ethoxy-4-methyl-benzenesulfonyl chloride
• 5-chloro-2-ethoxy-4-methylbenzenesulfonyl chloride(SALTDATA: FREE)
• 1216234-07-9
• AKOS005139211
• BS-37266
• 5-Chloro-2-ethoxy-4-methylbenzene-1-sulfonylchloride
• MFCD12402641
• CS-0367127
• 5-chloro-2-ethoxy-4-methylbenzenesulfonyl chloride
• 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride

• MDL： MFCD12402641
• Inchi： 1S/C9H10Cl2O3S/c1-3-14-8-4-6(2)7(10)5-9(8)15(11,12)13/h4-5H,3H2,1-2H3
• InChI Key： WAQSCJBSCMFRBY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)OCC)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 267.9727707g/mol
• Monoisotopic Mass: 267.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride

Comprehensive Overview of 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride (CAS No. 1216234-07-9)

5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride (CAS No. 1216234-07-9) is a specialized sulfonyl chloride derivative widely recognized for its applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its chloro and ethoxy functional groups, plays a pivotal role in the development of high-performance materials and bioactive molecules. Its unique structure, combining a methyl-substituted benzene ring with a reactive sulfonyl chloride moiety, makes it a versatile building block in modern chemistry.

In recent years, the demand for 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride has surged due to its relevance in green chemistry and sustainable synthesis. Researchers and industries are increasingly focusing on eco-friendly chemical processes, and this compound's ability to facilitate selective reactions aligns with these goals. Its applications extend to agrochemicals, dyes, and specialty polymers, making it a subject of interest for scientists exploring low-toxicity alternatives in industrial applications.

The synthesis of 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride involves multistep organic reactions, often starting from toluene derivatives. Advanced techniques like catalytic chlorination and etherification are employed to achieve high purity and yield. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are critical for quality control, ensuring compliance with international standards for chemical intermediates.

One of the trending topics in the context of CAS No. 1216234-07-9 is its potential role in drug discovery. Pharmaceutical researchers are investigating its utility in designing sulfonamide-based therapeutics, which are known for their antibacterial and antifungal properties. This aligns with the growing global emphasis on antimicrobial resistance (AMR) solutions, a hot-button issue in healthcare. The compound's structural flexibility allows for modifications that enhance bioavailability and target specificity.

From an industrial perspective, 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride is valued for its stability under controlled conditions and compatibility with diverse reaction environments. Manufacturers emphasize scalable production methods to meet the needs of bulk chemical suppliers and research institutions. Safety protocols, including proper ventilation and personal protective equipment (PPE), are strictly adhered to during handling, reflecting the industry's commitment to occupational health.

Environmental considerations are another key focus area. The compound's biodegradability profile and low bioaccumulation potential are frequently discussed in regulatory reviews. Companies are investing in waste minimization strategies and closed-loop systems to align with REACH and EPA guidelines. This proactive approach addresses the rising consumer demand for sustainable chemical practices.

In the realm of material science, 1216234-07-9 is explored for its role in synthesizing advanced polymeric coatings with enhanced durability. These coatings find applications in aerospace, automotive, and electronics, where thermal stability and chemical resistance are paramount. The compound's electron-withdrawing properties also make it a candidate for conductive materials in flexible electronics, a rapidly growing market.

For researchers seeking CAS No. 1216234-07-9 suppliers, factors like purity grades (e.g., >98%), packaging options (from grams to kilograms), and certifications (e.g., ISO) are critical. Online databases and chemical marketplaces have become essential tools for sourcing this compound, with real-time pricing and technical datasheets being highly searched keywords. Additionally, custom synthesis services are gaining traction among startups and academic labs requiring tailored solutions.

Looking ahead, innovations in catalytic processes and flow chemistry are expected to further optimize the production of 5-Chloro-2-ethoxy-4-methylbenzenesulfonyl Chloride. As the chemical industry shifts toward digitalization, tools like AI-driven reaction prediction and blockchain-based supply chains may revolutionize how this intermediate is manufactured and distributed. These advancements underscore the compound's enduring relevance in a technology-driven chemical landscape.